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Compound of Interest

Compound Name: 3-Dodecyilthiophene

Cat. No.: B052683

An In-depth Technical Guide to 3-Dodecylthiophene: CAS Number and Safety Data

For researchers, scientists, and drug development professionals, understanding the chemical
properties and safety profile of 3-Dodecylthiophene is paramount for its effective and safe
application in the laboratory. This guide provides a comprehensive overview of its identification,
physicochemical properties, safety and handling protocols, and a summarized synthesis
method.

Chemical Identification

The Chemical Abstracts Service (CAS) number for 3-Dodecylthiophene is 104934-52-3.[1][2]
[31[4]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 3-
Dodecylthiophene.
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Property Value Source(s)
Molecular Formula C16H28S [11[2][4]
Molecular Weight 252.46 g/mol [1][2][4]
Appearance .Cok.)rless to light yellow clear 4]
liquid
Density 0.902 g/mL at 25 °C [11[415]16]
Melting Point -0.15°C (estimate) [1][3][4]
Boiling Point 290 °C (lit.) [11[41[5]
175 °C at 1.8 mmHg [2]

Flash Point

>230 °F (>110 °C)

[1]14]

>113.00 °C (closed cup)

[3]

Vapor Pressure

0.000276 mmHg at 25°C

[1]

Refractive Index

n20/D 1.488 (lit.)

[1]141[5]

n20/D 1.49

[2]

Safety and Hazard Information

While the toxicological properties of 3-Dodecylthiophene have not been fully investigated,

some hazard information is available.[7] It may be harmful if swallowed, inhaled, or absorbed

through the skin, and can cause irritation to the eyes, skin, and respiratory tract.[7]
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Hazard Information

Details

Source(s)

GHS Hazard Statements

H315: Causes skin irritation

[4]

H319: Causes serious eye

irritation

[4]

H335: May cause respiratory
irritation

[4]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

[3]4]

P264: Wash skin thoroughly

after handling

[3]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection

[3]

P302+P352: IF ON SKIN:

Wash with plenty of water

[3]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing

[3]4]

WGK (Water Hazard Class)

Germany

3 (highly hazardous to water)

[1]

Experimental Protocols
Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of 3-

Dodecylthiophene and ensure laboratory safety.
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» Handling: Use in a well-ventilated area.[3][7] Wear appropriate personal protective
equipment (PPE), including gloves and eye protection.[6] Avoid contact with skin and eyes
and avoid breathing vapors or mist.[7] Wash hands thoroughly after handling.[7]

o Storage: Store in a cool, dry, and well-ventilated place.[3] The recommended storage
temperature is between 2-8°C.[1][2][4][5] Keep the container tightly closed.[3]

First Aid Measures

In case of exposure, follow these first aid guidelines:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[8]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Get medical attention if symptoms occur.[8]

 Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[8]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[8]

Accidental Release Measures

In the event of a spill:

Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas.[3]

Prevent the product from entering drains.[3]

Contain and collect the spillage using suitable, closed containers for disposal.[3]

Synthesis Protocol Outline

A general method for the synthesis of 3-Dodecylthiophene involves a Kumada coupling
reaction.[1] The process begins with the formation of a Grignard reagent from 1-
bromododecane and magnesium in anhydrous tetrahydrofuran (THF).[1] This is followed by the
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cross-coupling with 3-bromothiophene using a nickel catalyst, such as [1,3-
Bis(diphenylphosphino)propane]dichloronickel(ll) (Ni(dppp)CI2).[1] The reaction is typically
stirred overnight at room temperature and then quenched.[1] The final product is purified

through extraction and column chromatography.[1]

Visualizations
Synthesis Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chembk.com/en/chem/3-DODECYLTHIOPHENE
https://www.chembk.com/en/chem/3-DODECYLTHIOPHENE
https://www.chembk.com/en/chem/3-DODECYLTHIOPHENE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Bromododecane Mg in THF

Reacts with

Dodecylmagnesium

bromide 3-Bromothiophene Ni(dppp)CI2

Grignard Reagent Formation

Coupling Reaction
(Stir Overnight)

{umada Coupling

!

Quench with HCl(aq)

l

Extraction with
Dichloromethane

l

Column Chromatography

3-Dodecylthiophene

Workup and Purification

Figure 1: Synthesis Workflow for 3-Dodecylthiophene

Click to download full resolution via product page

Caption: Synthesis Workflow for 3-Dodecylthiophene
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Laboratory Safety Protocol

1. Conduct Risk
Assessment

2. Wear Appropriate PPE

(Gloves, Eye Protection)

3. Work in a
Well-Ventilated Area

:

4. Handle Chemical
Carefully

:

5. Store Properly
(2-8°C, Tightly Sealed)

:

6. Dispose of Waste
Responsibly

7. Know Emergency

Procedures

Figure 2: General Laboratory Safety Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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